Cas no 771582-62-8 (2-Aminoethyl benzenesulfonate)

• Product Name: 2-Aminoethyl benzenesulfonate
• CAS No: 771582-62-8
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 1011848
• PubChem ID: 52911184
• Update Time: 2025-09-18

2-Aminoethyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Aminoethyl benzenesulfonate
• 2-(2-aminoethyl)benzenesulfonate
• AK102614
• ANW-61970
• CTK8B9080
• KB-20297
• MolPort-019-878-651
• SCHEMBL12208242
• 771582-62-8
• (4-ISOPROPYL-PIPERAZIN-1-YL)-ACETICACID
• DTXSID10680554
• 2-aminoethylbenzenesulfonate
• A9770
• FT-0710609
• DA-17517

• MDL： MFCD06213086
• Inchi： 1S/C8H11NO3S/c9-6-7-12-13(10,11)8-4-2-1-3-5-8/h1-5H,6-7,9H2
• InChI Key： XYVHEUSANQHYFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCCN

Computed Properties

• Exact Mass: 201.04603
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters